![molecular formula C23H17F2N7O2 B2849604 3,4-difluoro-N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)benzamide CAS No. 1170787-05-9](/img/structure/B2849604.png)
3,4-difluoro-N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3,4-difluoro-N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C23H17F2N7O2 and its molecular weight is 461.433. The purity is usually 95%.
BenchChem offers high-quality 3,4-difluoro-N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4-difluoro-N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity of Pyrazolo[3,4-d]pyrimidine Derivatives
Research on pyrazolo[3,4-d]pyrimidine derivatives, which share a structural resemblance to the specified compound, has demonstrated significant scientific interest. These compounds are synthesized through various chemical reactions and tested for their biological activities. For instance, the synthesis of pyrazolo[3,4-d]pyrimidine ribonucleosides and their testing against viruses and tumor cells have provided insights into their potential as antiviral and antitumor agents. Such studies highlight the applicability of these compounds in medicinal chemistry and drug development (Petrie et al., 1985).
Energetic Multi-component Molecular Solids Formation
The formation of energetic multi-component molecular solids through hydrogen bonds and weak intermolecular interactions, involving fluorinated compounds and aza compounds, underscores the significance of these chemicals in materials science. Such research points towards the development of novel crystalline structures with potential applications in materials engineering and pharmaceuticals (Wang et al., 2014).
Anticancer and Anti-inflammatory Properties
Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, demonstrating the therapeutic potential of these compounds in treating cancer and inflammation. Such studies are crucial for the discovery of new drugs with specific biological targets (Rahmouni et al., 2016).
Novel PET Agents for Imaging in Cancers
The synthesis of fluorinated benzamide derivatives for use as potential PET agents for imaging specific mutations in cancers illustrates the role of these compounds in diagnostic medicine. This research contributes to the development of precision medicine by enabling targeted imaging of cancerous mutations (Wang et al., 2013).
Antiviral Activities Against Avian Influenza
Benzamide-based 5-aminopyrazoles and their derivatives have shown significant antiviral activities against avian influenza, showcasing the potential of these compounds in antiviral therapy. Such findings are vital for the development of new treatments for infectious diseases (Hebishy et al., 2020).
properties
IUPAC Name |
3,4-difluoro-N-[5-methyl-2-[1-(3-methylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]pyrazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17F2N7O2/c1-12-4-3-5-15(8-12)31-20-16(11-26-31)22(34)29-23(28-20)32-19(9-13(2)30-32)27-21(33)14-6-7-17(24)18(25)10-14/h3-11H,1-2H3,(H,27,33)(H,28,29,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRWATTCKSNLAHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)C5=CC(=C(C=C5)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17F2N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.